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Efficacy & Safety Comparison of ACE Inhibitors

ACE Inhibitor Key Efficacy Findings Key Safety Findings

| Enalapril | • Significantly reduced systolic BP vs placebo [1] • Superior improvement in endothelial

function (flow-mediated dilation) vs lisinopril [2] • High efficacy for increasing ejection fraction and stroke

volume [1] | • Higher incidence of cough vs placebo [1] • Higher incidence of GI discomfort and renal

function deterioration [1] | | Lisinopril | • Less effective at lowering systolic/diastolic BP [1] • Did not

improve endothelial function [2] • Longer duration of action than enalapril [3] | • Associated with higher rate

of all-cause mortality vs placebo and ramipril [1] | | Ramipril | • Associated with lowest incidence of all-

cause mortality [1] • As effective as enalapril in reducing BP [4] | - | | Trandolapril | • Ranked first in

reducing systolic and diastolic BP [1] | - | | Fosinopril | • More effective than enalapril in relieving heart

failure symptoms and delaying clinical deterioration [5] • Slightly greater BP reduction and fewer

withdrawals due to AEs [6] | • Unique pharmacokinetics; better tolerated than enalapril in heart failure [5] |

Detailed Experimental Data and Methodologies
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The comparative data is derived from rigorous study designs. The following table outlines the key

experiments that provide the evidence base for the comparisons above.

Study Focus Study Design & Participants Core Methodology & Outcomes Measured

| Network Meta-Analysis [1] | • 29 Randomized Controlled Trials (RCTs) • 2,099 patients with chronic

heart failure (NYHA class II/III) | Method: Bayesian network meta-analysis of RCTs comparing captopril,

enalapril, lisinopril, ramipril, and trandolapril. Outcomes: All-cause mortality, ejection fraction, stroke

volume, blood pressure, cough. | | Enalapril vs. Lisinopril (Hypertension) [2] | • Prospective study • 59

patients with newly diagnosed hypertension | Method: Patients received enalapril or lisinopril. Arterial

endothelial function assessed via flow-mediated dilation (FMD) of the brachial artery using ultrasonography.

Outcomes: 24-hour ambulatory BP, FMD, arterial stiffness. | | Enalapril vs. Ramipril (Hypertension) [4] |

• Randomized, double-blind trial • 159 patients with mild-to-moderate essential hypertension | Method:

Patients randomized to various once-daily doses of ramipril or enalapril for 3-4 weeks. Outcomes: Sitting

systolic and diastolic BP, plasma ACE activity. | | Enalapril vs. Fosinopril (Heart Failure) [5] | • Double-

blind study • 254 patients with mild-to-moderate chronic heart failure (NYHA class II/III, LVEF <40%) |

Method: Patients received fosinopril or enalapril once daily for one year, added to diuretic therapy.

Outcomes: NYHA functional class, symptoms (fatigue, dyspnea, edema), events related to worsening heart

failure. |

Pharmacokinetic & Mechanistic Insights

The observed differences in clinical effects can be partly explained by variations in the drugs'

pharmacological properties.

Lipophilicity and Tissue Penetration: Enalapril is a lipophilic prodrug, while lisinopril is

hydrophilic [2]. This allows enalapril to better penetrate vascular tissue, which is thought to be the
primary site of ACE action, potentially explaining its superior effect on improving endothelial function

compared to lisinopril [2].
Prodrug Status and Metabolism: Enalapril is a prodrug that must be metabolized by the liver into its

active form, enalaprilat [7]. Lisinopril, in contrast, is already active and does not require metabolism
[8]. This is a key consideration for patients with hepatic impairment.

Routes of Elimination: Most ACE inhibitors, including enalapril and lisinopril, are primarily eliminated
by the kidneys. Fosinopril is unique as it is eliminated through both renal and hepatic pathways,
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which may offer a safety advantage and make it easier to use in patients with renal impairment [8] [5].

The following diagram illustrates the core mechanism of action of ACE inhibitors and the key

pharmacokinetic differences that influence their clinical profile:
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Key Implications for Clinical Practice & Research

The evidence suggests that ACE inhibitors should not be considered a uniform class and that specific drug

choices matter.

For Heart Failure: Ramipril may be preferred for its association with the lowest all-cause mortality,

while enalapril is a strong option for improving cardiac function metrics [1]. Fosinopril may be better
tolerated and more effective at preventing clinical deterioration in some patients [5].

For Hypertension and Vascular Health: If the goal is beyond blood pressure reduction to include
vascular remodeling and improved endothelial function, enalapril may offer advantages over

lisinopril [2].
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Managing Side Effects: The class-wide issue of cough is prominent with enalapril and captopril [1].

If a patient develops a cough, switching to an ARB is a standard option [9].
Patient-Specific Dosing: Consider pharmacokinetics. Fosinopril is easier to use in renal

impairment, while lisinopril may be preferred in hepatic impairment as it is not a prodrug [8].

In summary, the choice among ACE inhibitors involves trade-offs. Enalapril shows strong overall efficacy,

particularly for endothelial health, but with a higher cough risk. Ramipril is distinguished by mortality

benefits, while lisinopril's profile suggests it may be a less favorable first-line option for heart failure.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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